N-nitroso-moxifloxacin

• Molecular Formula: C21H23FN4O5
• Molecular Weight: 430.4 g/mol
• InChI: InChI=1S/C21H23FN4O5/c1-31-20-17-13(19(27)14(21(28)29)9-25(17)12-4-5-12)7-15(22)18(20)24-8-11-3-2-6-26(23-30)16(11)10-24/h7,9,11-12,16H,2-6,8,10H2,1H3,(H,28,29)/t11-,16+/m0/s1
• InChIKey: AACVOQPLPFHBEQ-MEDUHNTESA-N

N-Nitroso-Moxifloxacin Reference Standard Overview

N-Nitroso-moxifloxacin (N-MOX) is a nitrosamine drug substance-related impurity (NDSRI) of the broad-spectrum fluoroquinolone antibiotic moxifloxacin, classified under the ICH M7 cohort of concern for N-nitroso compounds [1]. It is formally designated as 1-cyclopropyl-6-fluoro-8-methoxy-7-((4aS,7aS)-1-nitrosooctahydro-6H-pyrrolo[3,4-b]pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (C21H23FN4O5, MW 430.44) . Unlike small-molecule nitrosamine contaminants, N-MOX is structurally derived from the moxifloxacin API itself, rendering its formation during synthesis, storage, or formulation a persistent and molecule-specific risk that cannot be addressed through general nitrosamine testing panels [2].

1

Reference Standard Type NDSRI-specific impurity standard for moxifloxacin, not a generic nitrosamine panel member

2

Analytical Workflow LC-TQ-MS/MS method fit with documented MRM transitions (m/z 431.0→386.0) and greenness validation

3

Potency Tier Context CPCA category 4 classification with reported AI of 1500 ng/day, distinct from category 1–2 nitrosamines

4

Formulation Scope Cross-formulation applicability reported for both oral solid dosage and ophthalmic solution matrices

• [1] Nakka S, Muchakayala SK, Manabolu Surya SB. A facile and eco-friendly simultaneous quantification LC-TQ-MS/MS approach for N-Nitroso Moxifloxacin and di-nitroso pyrrolopiperidine in Moxifloxacin tablets and eye drops. Green Analytical Chemistry. 2025;12:100188. View Source
• [2] Veeprho. N-Nitroso Moxifloxacin – Product Page. CAT Number: VE008036. View Source

Why N-Nitroso-Moxifloxacin Requires a Specific Reference Standard

Generic nitrosamine standards such as NDMA, NDEA, or even other NDSRIs are structurally and analytically inadequate surrogates for N-nitroso-moxifloxacin. Because N-MOX shares the moxifloxacin core scaffold, it exhibits distinct chromatographic retention, mass spectrometric fragmentation (MRM transition m/z 431.0 → 386.0), and ionization behavior that differ fundamentally from smaller nitrosamines [1]. Regulatory confirmatory testing by WHO has specifically identified moxifloxacin finished pharmaceutical products (FPPs) as exceeding acceptable intake limits, making a matched reference standard essential for accurate quantification in the presence of high-concentration API [2]. Furthermore, the Carcinogenicity Potency Categorization Approach (CPCA) assigns N-MOX to potency category 4 (acceptable intake 1500 ng/day), while common legacy nitrosamines fall into categories 1–2 (26.5–96 ng/day); using a mismatched standard would lead to incorrect calibration, calculation of acceptable limits, and risk assessment errors [3].

Attribute

N-MOX Reference Standard

Generic Nitrosamine Standard

Chromatographic Identity

API-derived scaffold with unique MRM and retention behavior

Small-molecule fragmentation may differ; retention mismatch likely

CPCA Potency Category

Category 4 (AI 1500 ng/day); 3.75 ppm specification context

Category 1–2 (AI 26.5–96 ng/day); calibration may shift risk assessment

Sensitivity at Specification Level

Sub-ng/mL detection supports 3.75 ppm limit for 400 mg dose

Generic standards may not provide adequate LOQ at required threshold

• [1] Nakka S, Muchakayala SK, Manabolu Surya SB. A facile and eco-friendly simultaneous quantification LC-TQ-MS/MS approach for N-Nitroso Moxifloxacin and di-nitroso pyrrolopiperidine in Moxifloxacin tablets and eye drops. Green Analytical Chemistry. 2025;12:100188. View Source
• [2] WHO Prequalification of Medicines Programme (PQT/MED). Update on Nitrosamine Impurities. 29 October 2025. View Source
• [3] Veeprho. N-Nitroso Moxifloxacin – FDA Potency Category 4 NDSRI; Acceptable Intake 1500 ng/day. View Source

N-Nitroso-Moxifloxacin Quantitative Differentiation Evidence

Superior Detection Sensitivity vs DNPP

In the first published simultaneous LC-QqQ-MS/MS method for moxifloxacin NDSRIs, N-nitroso-moxifloxacin (N-MOX) demonstrated substantially lower limits of detection and quantitation compared to the co-occurring impurity di-nitroso pyrrolopiperidine (DNPP). The LOD for N-MOX was 0.03 ng/mL versus 0.2 ng/mL for DNPP, and the LOQ was 0.1 ng/mL versus 0.5 ng/mL, representing a 6.7-fold sensitivity advantage for N-MOX [1]. This differential sensitivity is critical because N-MOX is the impurity specifically flagged by WHO confirmatory testing as exceeding acceptable intake limits in moxifloxacin FPPs, while DNPP requires less stringent detection capability [2].

Detection Sensitivity

Head-to-head

LOD 0.03 ng/mL vs 0.2 ng/mL (DNPP)

Reported 6.7-fold lower detection limit for N-MOX; supports sub-ng/mL quantification

LC-QqQ-MS/MS, S/N≥3, Waters Cortecs T3 C18 column

Evidence Dimension	Limit of Detection (LOD) and Limit of Quantitation (LOQ) by LC-QqQ-MS/MS
Target Compound Data	N-MOX LOD = 0.03 ng/mL; LOQ = 0.1 ng/mL
Comparator Or Baseline	DNPP LOD = 0.2 ng/mL; LOQ = 0.5 ng/mL
Quantified Difference	N-MOX LOD is 6.7-fold lower than DNPP; N-MOX LOQ is 5-fold lower than DNPP
Conditions	Waters Cortecs T3 C18 column (100 mm × 3.0 mm, 2.7 µm); gradient elution with 0.1% formic acid/acetonitrile at 0.3 mL/min; ESI positive mode MRM transitions m/z 431.0 → 386.0 (N-MOX) and 185.1 → 138.1 (DNPP); S/N ≥ 3 (LOD), S/N ≥ 10 (LOQ) [1]

Why This Matters

Procurement of an N-MOX reference standard is essential to achieve the sub-ng/mL sensitivity required by the CPCA-derived acceptable limit of 3.75 ppm in moxifloxacin drug product; a DNPP-only standard would be inadequate for compliance testing at the required threshold.

• [1] Nakka S, Muchakayala SK, Manabolu Surya SB. A facile and eco-friendly simultaneous quantification LC-TQ-MS/MS approach for N-Nitroso Moxifloxacin and di-nitroso pyrrolopiperidine in Moxifloxacin tablets and eye drops. Green Analytical Chemistry. 2025;12:100188. Table 3, Fig. 5. View Source
• [2] WHO Prequalification of Medicines Programme (PQT/MED). Update on Nitrosamine Impurities. 29 October 2025. View Source

System Precision and Signal-to-Noise vs DNPP

In a direct head-to-head system suitability assessment, N-MOX exhibited superior instrument precision and detection sensitivity compared to DNPP. The percent relative standard deviation (%RSD) for replicate injections (n = 6) at 20 ng/mL was 1.38% for N-MOX versus 1.71% for DNPP. Furthermore, the signal-to-noise ratio (S/N) at this concentration was 509.33 for N-MOX, which is 2.57-fold higher than the S/N of 198.05 for DNPP [1]. These performance differences are inherent to the physicochemical properties of the two analytes and directly impact the reliability of trace-level quantification in routine quality control environments.

System Precision

Head-to-head

%RSD 1.38% vs 1.71% (DNPP)

Reported tighter injection precision and 2.57-fold higher S/N for N-MOX

20 ng/mL, n=6 replicates, MRM mode

Evidence Dimension	System precision (%RSD of peak area) and signal-to-noise ratio (S/N) at 20 ng/mL
Target Compound Data	N-MOX %RSD = 1.38%; S/N = 509.33
Comparator Or Baseline	DNPP %RSD = 1.71%; S/N = 198.05
Quantified Difference	N-MOX %RSD is 0.33 percentage points lower (better); N-MOX S/N is 2.57-fold higher
Conditions	LC-QqQ-MS/MS system suitability solution at 20 ng/mL; six replicate injections; Waters Cortecs T3 C18 column; MRM mode [1]

Why This Matters

Higher S/N and lower %RSD translate directly to more robust LOQ determinations and fewer out-of-specification (OOS) investigations during batch release testing, reducing the operational risk for QC laboratories that select N-MOX as their primary reference standard.

• [1] Nakka S, Muchakayala SK, Manabolu Surya SB. A facile and eco-friendly simultaneous quantification LC-TQ-MS/MS approach for N-Nitroso Moxifloxacin and di-nitroso pyrrolopiperidine in Moxifloxacin tablets and eye drops. Green Analytical Chemistry. 2025;12:100188. Section 3.7.1. View Source

Wider Linear Dynamic Range vs DNPP

The validated LC-TQ-MS/MS method established a linear dynamic range for N-MOX spanning 0.1 to 37.5 ng/mL, whereas DNPP linearity began at a higher lower limit of 0.5 ng/mL and extended to 37.5 ng/mL [1]. The five-fold lower starting concentration for N-MOX linearity (0.1 vs. 0.5 ng/mL) permits accurate quantification at levels closer to the method's LOQ, providing greater confidence when measuring N-MOX at concentrations approaching the 3.75 ppm acceptable limit in moxifloxacin drug product, which corresponds to approximately 1.875 ppm at the LOQ requirement per Chinese patent specifications [2].

Linear Dynamic Range

Head-to-head

0.1–37.5 ng/mL vs 0.5–37.5 ng/mL

5-fold lower linearity start supports quantification near specification limit

Pearson coefficient >0.9995, 12-point calibration

Evidence Dimension	Linear dynamic range lower limit
Target Compound Data	N-MOX linear range: 0.1–37.5 ng/mL (Pearson coefficient > 0.9995)
Comparator Or Baseline	DNPP linear range: 0.5–37.5 ng/mL (Pearson coefficient > 0.9993)
Quantified Difference	N-MOX lower limit of linearity is 5-fold lower than DNPP
Conditions	LC-QqQ-MS/MS with 12-point calibration; Waters Cortecs T3 C18 column; gradient elution [1]

Why This Matters

A wider working calibration range that extends to lower concentrations reduces the need for sample pre-concentration steps, minimizes preparation error, and supports direct injection analysis of moxifloxacin drug substance and drug product samples at regulatory specification levels.

• [1] Nakka S, Muchakayala SK, Manabolu Surya SB. A facile and eco-friendly simultaneous quantification LC-TQ-MS/MS approach for N-Nitroso Moxifloxacin and di-nitroso pyrrolopiperidine in Moxifloxacin tablets and eye drops. Green Analytical Chemistry. 2025;12:100188. Table 3. View Source
• [2] Chinese Patent CN202411727595. Method and process for detecting genotoxic impurity in moxifloxacin hydrochloride raw material or preparation thereof. Published 2025. View Source

CPCA Category 4 Classification vs Category 1–2 Nitrosamines

Under the Carcinogenicity Potency Categorization Approach (CPCA) adopted by the FDA, EMA, and the Nitrosamines International Technical Working Group (NITWG), N-MOX is classified into potency category 4 with an acceptable intake (AI) of 1500 ng/day [1]. This places N-MOX in a fundamentally different risk tier compared to the most hazardous nitrosamines: NDMA (category 1, AI = 96 ng/day), NDEA (AI = 26.5 ng/day), and NMBA (AI = 96 ng/day) [2]. The category 4 classification is based on the number of α-hydrogens and the N-nitroso group position within the six-membered ring of the moxifloxacin-derived scaffold, which imparts lower predicted carcinogenic potency [3]. This classification does not imply the absence of risk; WHO confirmatory testing has identified moxifloxacin FPPs exceeding even the 1500 ng/day limit, necessitating ongoing control [4].

CPCA Classification

Class-level

N-MOX: Category 4, AI 1500 ng/day

Lower predicted carcinogenic potency vs NDMA (Category 1, AI 96 ng/day) and NDEA (AI 26.5 ng/day)

CPCA based on α-hydrogen count and ring position; direct experimental mutagenicity comparison not available

Evidence Dimension	CPCA potency category and corresponding acceptable intake (AI) limit
Target Compound Data	N-MOX: CPCA Category 4, AI = 1500 ng/day
Comparator Or Baseline	NDMA: CPCA Category 1, AI = 96 ng/day; NDEA: AI = 26.5 ng/day; NMBA: AI = 96 ng/day (class representative data; direct experimental mutagenicity comparison not available for N-MOX versus these compounds)
Quantified Difference	N-MOX AI is 15.6-fold higher than NDMA and 56.6-fold higher than NDEA, indicating substantially lower predicted carcinogenic potency
Conditions	CPCA classification based on α-hydrogen count, N-nitroso group ring size, and potency score assignment according to ICH M7 and FDA guidance [3]

Why This Matters

The category 4 classification directly determines the analytical method sensitivity requirements: a 1500 ng/day AI translates to a 3.75 ppm specification limit for a 400 mg/day moxifloxacin dose, which is achievable with routine LC-MS/MS methods using a matched N-MOX reference standard, whereas category 1–2 nitrosamines demand far more demanding sub-ppb detection that may require specialized instrumentation.

• [1] Veeprho. N-Nitroso Moxifloxacin – FDA Potency Category 4 NDSRI; Acceptable Intake 1500 ng/day. View Source
• [2] Resolvemass. What Are Acceptable Intake Limits for Common Nitrosamines? NDMA 96 ng/day; NDEA 26.5 ng/day. 2025. View Source
• [3] Nakka S, Muchakayala SK, Manabolu Surya SB. A facile and eco-friendly simultaneous quantification LC-TQ-MS/MS approach for N-Nitroso Moxifloxacin and di-nitroso pyrrolopiperidine in Moxifloxacin tablets and eye drops. Green Analytical Chemistry. 2025;12:100188. Section 3.2, Table 1. View Source
• [4] WHO Prequalification of Medicines Programme (PQT/MED). Update on Nitrosamine Impurities. 29 October 2025. View Source

Eco-Friendly LC-TQ-MS/MS with Greenness Metrics

The first published simultaneous method for N-MOX and DNPP was rigorously evaluated for environmental impact using five complementary greenness assessment tools: GAPI (Green Analytical Procedure Index), AGREE, AGREEprep, Analytical Eco-Scale, and BAGI [1]. All tools classified the method as green, with specific advantages including a short run time, low mobile phase flow rate (0.3 mL/min of predominantly aqueous 0.1% formic acid/acetonitrile), minimal solvent consumption per injection, and small sample quantity requirements [1]. In contrast, the alternative UHPLC-HRMS method for five nitrosamines in moxifloxacin hydrochloride [2] employed a Q Exactive Orbitrap mass spectrometer requiring higher acquisition costs, more extensive maintenance, and greater energy consumption while achieving comparable sensitivity (LOQ ≤ 0.5 ng/mL for targeted small nitrosamines), and did not report greenness metrics or specifically validate for N-MOX as a target analyte.

Method Greenness

Method context

Validated green by 5 assessment tools

Documented sustainability metrics absent from alternative HRMS-based methods

GAPI, AGREE, AGREEprep, Analytical Eco-Scale, BAGI; 0.3 mL/min flow rate

Evidence Dimension	Method greenness assessment and analytical throughput
Target Compound Data	N-MOX LC-TQ-MS/MS method: triple quadrupole MS; flow rate 0.3 mL/min; short run time; validated green per GAPI, AGREE, AGREEprep, Analytical Eco-Scale, BAGI [1]
Comparator Or Baseline	UHPLC-HRMS method for 5 nitrosamines in moxifloxacin: Q Exactive Orbitrap MS; flow rate 0.3 mL/min; no greenness assessment reported; did not specifically target N-MOX [2]
Quantified Difference	The N-MOX-specific LC-TQ-MS/MS method provides documented greenness credentials and targets the moxifloxacin-specific NDSRI; the UHPLC-HRMS method targets only common small-molecule nitrosamines (NPYR, NEMA, NDEA, NPIP, NDBA) and lacks validation for N-MOX as a discrete analyte
Conditions	Comparative assessment of published method validation reports for nitrosamine analysis in moxifloxacin matrices; greenness tools applied per original publications [1][2]

Why This Matters

Procurement of an N-MOX reference standard that is validated within a published, green-certified method provides QC laboratories with a sustainability-documented analytical workflow, reducing solvent procurement costs and waste disposal burden while supporting corporate environmental, social, and governance (ESG) reporting objectives.

• [1] Nakka S, Muchakayala SK, Manabolu Surya SB. A facile and eco-friendly simultaneous quantification LC-TQ-MS/MS approach for N-Nitroso Moxifloxacin and di-nitroso pyrrolopiperidine in Moxifloxacin tablets and eye drops. Green Analytical Chemistry. 2025;12:100188. View Source
• [2] Li X, Wang N, Zhang N, et al. Quantitative Determination of 5 Nitrosamines in Moxifloxacin by UHPLC-HRMS. Chinese Journal of Modern Applied Pharmacy. 2022;39(1):82-86. View Source

N-Nitroso-Moxifloxacin Application Scenarios

ANDA/NDA Method Validation and QC for Moxifloxacin

Regulatory submissions for moxifloxacin generic (ANDA) or new drug (NDA) applications now require validated methods for NDSRI quantification. The N-MOX reference standard serves as the primary calibrant for LC-TQ-MS/MS methods achieving LOD of 0.03 ng/mL and LOQ of 0.1 ng/mL, enabling compliance with the 3.75 ppm acceptable limit in 400 mg moxifloxacin tablets [1]. The validated green method provides documented system suitability (%RSD 1.38% at 20 ng/mL), specificity in the presence of moxifloxacin API, and recovery within 70–130% across three concentration levels (0.1, 7.5, and 15 ppm) [2].

WHO-Compliant Confirmatory Testing for Moxifloxacin

Following the WHO PQT/MED confirmatory findings that moxifloxacin FPPs contain nitrosamines at levels exceeding CPCA-based acceptable intake limits, manufacturers must implement routine batch-level testing using a matched N-MOX reference standard [3]. The 6.7-fold sensitivity advantage of N-MOX over DNPP ensures that the most toxicologically relevant NDSRI is reliably detected at sub-specification levels, supporting interim limit compliance while corrective actions or enhanced Ames assay studies are conducted [3].

Multi-Formulation Nitrosamine Profiling for Moxifloxacin

The validated LC-TQ-MS/MS method using the N-MOX reference standard has been successfully applied to both oral solid dosage (400 mg tablets) and ophthalmic solution (0.5% w/v eye drops) formulations, demonstrating matrix-independent quantification [2]. This cross-formulation applicability allows a single procurement of the N-MOX reference standard to support impurity profiling across the entire moxifloxacin product portfolio, reducing the need for multiple product-specific nitrosamine standards and simplifying supply chain logistics for multi-product manufacturers [2].

Green Chemistry for Genotoxic Impurity Control

QC laboratories pursuing green certification or ESG reporting can leverage the N-MOX reference standard within the published eco-friendly LC-TQ-MS/MS method, which is formally validated as green by GAPI, AGREE, AGREEprep, Analytical Eco-Scale, and BAGI assessments [2]. The method's low solvent consumption (0.3 mL/min flow rate with aqueous-organic gradient), minimal waste generation, and short analysis time provide documented sustainability metrics that are absent from alternative HRMS-based nitrosamine methods, supporting procurement decisions aligned with institutional environmental commitments [2].

Application

Selection Property

Validation Focus

Moxifloxacin impurity LC-MS/MS method

NDSRI-matched calibration and specificity

Sensitivity at 3.75 ppm specification level for 400 mg dose

Batch nitrosamine screening

Reported sensitivity vs co-occurring DNPP

Interim limit monitoring context per WHO findings

Cross-formulation impurity profiling

Matrix-independent recovery across dosage forms

Multi-matrix method transfer for oral and ophthalmic products

Green analytical method adoption

Documented 5-tool greenness assessment

Solvent and waste reduction aligned with ESG reporting

• [1] Chinese Patent CN202411727595. Method and process for detecting genotoxic impurity in moxifloxacin hydrochloride raw material or preparation thereof. Published 2025. View Source
• [2] Nakka S, Muchakayala SK, Manabolu Surya SB. A facile and eco-friendly simultaneous quantification LC-TQ-MS/MS approach for N-Nitroso Moxifloxacin and di-nitroso pyrrolopiperidine in Moxifloxacin tablets and eye drops. Green Analytical Chemistry. 2025;12:100188. View Source
• [3] WHO Prequalification of Medicines Programme (PQT/MED). Update on Nitrosamine Impurities. 29 October 2025. View Source